Cas no 2171786-34-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid
• CAS No: 2171786-34-6
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 5895689
• PubChem ID: 165580821
• Update Time: 2025-05-23

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid
• 2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pent-4-ynoic acid
• 2171786-34-6
• EN300-1531842
• 2171304-35-9
• EN300-1532121
• 2171304-11-1
• 2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pent-4-ynoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pent-4-ynoic acid
• EN300-1532276

• Inchi： 1S/C25H24N2O5/c1-2-7-22(24(29)30)27-23(28)15-12-16(13-15)26-25(31)32-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-11,15-16,21-22H,7,12-14H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： MTFFNHQACRLQPJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC(C(=O)O)CC#C)=O)C1)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid

Professional Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic Acid (CAS No. 2171786-34-6)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid, identified by its CAS number 2171786-34-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl ring, a pentynoic acid moiety, and an amino group functionalized with a methoxycarbonyl group. The presence of a 9H-fluoren-9-yl substituent further enhances its complexity and potential utility in various chemical and biological applications.

The structural design of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid makes it a promising candidate for further exploration in drug discovery and development. The compound's architecture combines multiple pharmacophoric elements that are known to interact with biological targets, making it a versatile scaffold for designing novel therapeutic agents. Specifically, the cyclobutyl formamide moiety and the pentynoic acid side chain contribute to its binding affinity and specificity, while the methoxycarbonyl group enhances its stability and solubility profile.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The unique structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid position it as a potential lead compound for investigating its pharmacological properties. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool for drug discovery efforts aimed at treating conditions such as cancer, inflammation, and neurodegenerative disorders.

The 9H-fluoren-9-yl moiety in the molecule is particularly noteworthy due to its ability to enhance the metabolic stability and oral bioavailability of drug candidates. Fluorenyl derivatives are frequently employed in medicinal chemistry due to their favorable pharmacokinetic properties and their role as pharmacophores in numerous approved drugs. The incorporation of this group into 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid not only improves its chemical robustness but also opens up possibilities for further derivatization to create more complex and potent derivatives.

Moreover, the pentynoic acid component of the compound introduces a reactive alkyne group that can be utilized in various chemical transformations. Alkynes are versatile intermediates in organic synthesis and have been widely used in the construction of complex molecular architectures. The presence of this functional group in 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ynoic acid provides opportunities for further chemical modifications, enabling the synthesis of analogs with tailored properties for specific biological applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}pent-4-ylnoic acid for their potential biological activity. These computational methods allow researchers to predict how a molecule will interact with biological targets, thereby accelerating the drug discovery process. By leveraging these tools, scientists can identify promising candidates for further experimental validation, reducing the time and resources required to develop new therapeutics.

The methoxycarbonyl group in the molecule also plays a crucial role in its overall functionality. This group is often used in medicinal chemistry to protect amine groups during synthetic procedures or to enhance the solubility of drug candidates. In the context of 2-{3-{((9H-fluoren-9-yl)methoxycarbonycarb strong>)a m i n o c y c l o b u t y l f o r m amid o } p e n t - 4 - y n o i c a c i d), it likely contributes to the compound's stability under various conditions, making it more suitable for formulation into pharmaceutical products.

The cyclobutyl formamide moiety is another key feature of this compound that warrants further investigation. Formamide derivatives are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cycloalkyl substitution on the formamide group can influence both the electronic properties and steric environment of the molecule, potentially affecting its binding affinity and selectivity for biological targets. By studying compounds like 2-{3-{((9H-fluorenylmethoxy carbonyl )a m i n o } c y c l o b u t y l f o r m amid o } p e n t - 4 - y n o i c a c i d), researchers can gain valuable insights into how structural modifications influence biological activity.

In conclusion, 2-{3-{((9H-fluorenylmethoxy carbonyl )a m i n o } c y c l o b u t y l f o r m amid o } p e n t - 4 - y n o i c a c i d (CAS No. 2171786-34- strong>6) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents targeting various diseases. Ongoing studies are expected to further elucidate its pharmacological properties and explore its applications in drug development.